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Compound of Interest

Compound Name: Ethyl 2-methylbutyrate

Cat. No.: B146824

Essential Safety and Handling Guide for Ethyl 2-
Methylbutyrate

This document provides immediate safety, operational, and disposal protocols for the handling
of Ethyl 2-methylbutyrate in a laboratory setting. It is intended for researchers, scientists, and
drug development professionals to ensure safe and compliant use of this chemical.

Ethyl 2-methylbutyrate is a flammable liquid that can be harmful upon skin contact and may
cause irritation to the skin and eyes.[1][2] Adherence to the following procedures is critical for
minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

The primary hazards associated with Ethyl 2-methylbutyrate are its flammability and potential
for skin and eye irritation.[1][2] The following table summarizes the required PPE for handling
this substance.
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PPE Category Specification

Wear tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US).[1]

Wear fire/flame resistant and impervious
Skin Protection clothing.[1] Chemical-resistant gloves (tested to
EN 374) are required.[3]

Use in a well-ventilated area. If exposure limits

Respiratory Protection )
are exceeded, use a full-face respirator.[1]

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural steps for the safe handling of Ethyl 2-methylbutyrate from

preparation to use.

e Preparation:

o

Ensure that an eyewash station and safety shower are readily accessible.[4]

Work in a well-ventilated area, preferably within a chemical fume hood.[1][5]

o

[¢]

Remove all potential ignition sources from the handling area, such as open flames, hot
surfaces, and sparks.[1][2][5][6]

Use non-sparking tools and explosion-proof electrical equipment.[1][2][5]

[¢]

Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

[¢]

e Handling:
o Wear the appropriate PPE as specified in the table above.
o Avoid direct contact with skin and eyes.[1]

o Do not breathe vapors or mists.[4]
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o Keep the container tightly closed when not in use.[1][2][5][7]

e In Case of Exposure:

o If inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
medical attention.[6]

o If on skin (or hair): Immediately remove all contaminated clothing. Rinse the affected area
with plenty of water.[1][2][6]

o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[6]

o If swallowed: Seek immediate medical advice and show the container or label.[4]

Disposal Plan

The disposal of Ethyl 2-methylbutyrate and its contaminated materials must be handled as
hazardous waste in accordance with all local, regional, and national regulations.[1][2][5]

» Waste Collection:
o Collect waste Ethyl 2-methylbutyrate in a suitable, labeled, and tightly closed container.
o Do not mix with other waste streams unless explicitly permitted.[8]
¢ Spill Management:
o In case of a spill, eliminate all ignition sources.[2]
o Ventilate the area.

o Absorb the spill with an inert, non-combustible material such as sand, diatomaceous earth,
or vermiculite.[2][3][6]

o Collect the absorbed material using non-sparking tools and place it in a suitable container
for disposal.[1]

o Do not allow the spilled material to enter drains or sewers.[1][6]
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» Final Disposal:

o Dispose of the waste container through a licensed hazardous waste disposal company.[1]

[2][5]

Quantitative Data Summary

Property Value

CAS Number 7452-79-1[2][3][6][9]

EC Number 231-225-4[6][9]

Molecular Formula C7H1402[10]

Molecular Weight 130.18 g/mol [9]

Appearance Colorless oily liquid[1]

Odor Fruity[1]

Flash Point 26 °C (78.8 °F) - closed cup[9]
Classification Flammable Liquid, Category 3[1][6]
UN Number 3272[5][6]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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